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Abstract
Inositol Hexanitrate (IHN), a nitrated derivative of the sugar alcohol myo-inositol, presents a

compelling case for re-evaluation in the field of energetic materials. While historical patents

highlight its potential, a comprehensive modern analysis of its explosive properties is not

readily available in public literature. This technical guide consolidates the existing knowledge

on IHN, provides detailed experimental protocols for its synthesis and characterization based

on established methods for nitrated polyols, and presents a comparative analysis of its

predicted performance against well-characterized energetic materials. The high positive oxygen

balance of IHN suggests its utility in formulations to improve fume properties and combustion

characteristics. This document aims to serve as a foundational resource to stimulate and guide

future research into this promising, yet under-explored, energetic compound.

Introduction
Inositol Hexanitrate (IHN), systematically named myo-inositol hexanitrate, is a secondary

explosive derived from the full nitration of myo-inositol, a naturally occurring sugar alcohol.[1]
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Historically, IHN was investigated for its potential use in dynamite formulations, valued for its

high positive oxygen balance, which can lead to improved fume properties and more complete

combustion when mixed with other explosives.[1] Despite this early interest, IHN has been

largely overshadowed by other nitrated polyols such as pentaerythritol tetranitrate (PETN) and

mannitol hexanitrate (MHN). This guide provides a detailed overview of IHN, including its

synthesis, known properties, and a comparative analysis with related energetic materials to

inform and support renewed research efforts.

Physicochemical and Explosive Properties
Direct experimental data for many of the explosive properties of Inositol Hexanitrate are not

readily available in the public domain. However, some key characteristics are known, and

others can be inferred through comparison with its isomers and other nitrated polyols.

Known and Predicted Properties of Inositol Hexanitrate
(IHN)
The most notable reported property of IHN is its high positive oxygen balance.

Property Value Reference

Chemical Formula C₆H₆N₆O₁₈ -

Molecular Weight 450.14 g/mol -

Oxygen Balance (CO₂) +10.66% [1]

Comparative Properties of Related Nitrated Polyols
To provide context for the potential performance of IHN, the following table summarizes the

properties of well-characterized nitrated polyols. Mannitol Hexanitrate (MHN) is a structural

isomer of IHN and serves as a particularly relevant point of comparison.
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Property
Mannitol
Hexanitrate
(MHN)

Pentaerythritol
Tetranitrate
(PETN)

Xylitol
Pentanitrate
(XPN)

Sorbitol
Hexanitrate
(SHN)

Density (g/cm³) 1.73 1.76 1.852 -

Detonation

Velocity (m/s)
8260 8400 7100 -

Detonation

Pressure (GPa)
30.4 31.5 32.6 32.0

Heat of

Formation

(kJ/mol)

-547.2 -538.6 -500.5 -547

Impact

Sensitivity (J)
- 3 - -

Friction

Sensitivity (N)
37 60 18 37

References for comparative data:[2][3]

Synthesis and Experimental Protocols
While a detailed, modern experimental protocol for the synthesis of Inositol Hexanitrate is not

explicitly available, a general procedure can be derived from historical patents and standard

laboratory practices for the nitration of polyols.[1] The following protocol is a representative

method.

Synthesis of myo-Inositol Hexanitrate
The synthesis involves the nitration of myo-inositol using a mixed acid solution of nitric acid and

sulfuric acid.

Experimental Protocol:

Preparation of the Nitrating Mixture: Carefully prepare a nitrating mixture by slowly adding

100 mL of concentrated sulfuric acid (98%) to 100 mL of fuming nitric acid (>90%) in a flask
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submerged in an ice/salt bath to maintain a temperature below 10°C.

Dissolution of myo-Inositol: In a separate beaker, dissolve 20 g of finely powdered myo-

inositol in the chilled nitrating mixture with constant, slow stirring. The temperature must be

strictly controlled and not allowed to exceed 15°C.

Reaction: Once the myo-inositol is fully dissolved, allow the reaction to proceed for 30-60

minutes, maintaining the temperature below 15°C with continuous monitoring.

Precipitation: Pour the reaction mixture slowly into a large volume of ice-cold deionized water

(approximately 1 L) with vigorous stirring. The white, solid Inositol Hexanitrate will

precipitate.

Filtration and Washing: Isolate the precipitate by vacuum filtration. Wash the product

repeatedly with cold deionized water until the washings are neutral to litmus paper.

Neutralization: Further neutralize the product by washing with a cold, dilute (2%) sodium

carbonate solution, followed by several washes with cold deionized water to remove any

residual base.

Drying and Recrystallization: Dry the product in a desiccator over a suitable drying agent.

For higher purity, the crude IHN can be recrystallized from a suitable solvent such as methyl

alcohol.[1]

Characterization Workflow
A standard workflow for the characterization of a newly synthesized energetic material like IHN

would involve the following steps to ensure purity and determine its key properties.
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Caption: Workflow for the characterization of Inositol Hexanitrate.
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Synthesis Pathway and Logical Relationships
Synthesis of Inositol Hexanitrate
The synthesis of Inositol Hexanitrate is a direct nitration of the six hydroxyl groups of myo-

inositol.

myo-Inositol
(C₆H₁₂O₆)

Inositol Hexanitrate
(C₆H₆N₆O₁₈)

Nitration

Nitrating Mixture
(HNO₃ + H₂SO₄)

Reagent

Click to download full resolution via product page

Caption: Synthesis pathway of Inositol Hexanitrate.

Comparison of Nitrated Polyols
The following diagram illustrates the relationship between the parent polyol and the resulting

energetic nitrate ester, highlighting compounds commonly compared in energetic materials

research.
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Caption: Relationship between parent polyols and their nitrated esters.

Conclusion and Future Outlook
Inositol Hexanitrate remains a largely under-characterized energetic material with significant

potential, primarily due to its high positive oxygen balance. The lack of modern, comprehensive

experimental data on its detonation performance and sensitivity presents a clear opportunity for

further research. The protocols and comparative data provided in this guide are intended to

serve as a starting point for such investigations. Future work should focus on the precise

measurement of IHN's detonation velocity and pressure, its sensitivity to mechanical stimuli,

and its thermal stability. A thorough understanding of these properties will be crucial in
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determining its viability for use in modern energetic formulations, potentially as a standalone

explosive or as an oxygen-rich additive to enhance the performance of other materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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